7-Chloro-2,2,4,5-tetramethyl-2,3-dihydro-1-benzofuran

• CAS RN: 157189-05-4
• Molecular Formula: C12H15ClO
• Molecular Weight: 210.70 g/mol
• IUPAC Name: 7-chloro-2,2,4,5-tetramethyl-3H-1-benzofuran
• InChI: InChI=1S/C12H15ClO/c1-7-5-10(13)11-9(8(7)2)6-12(3,4)14-11/h5H,6H2,1-4H3
• InChI Key: RUYCTZBIGHPSOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1C)CC(O2)(C)C)Cl

Description

7-Chloro-2,2,4,5-tetramethyl-2,3-dihydro-1-benzofuran is a useful research compound. Its molecular formula is C12H15ClO and its molecular weight is 210.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 23.8 g of the methally 2-chloro-4,5-dimethylphenyl ether in 200 ml absolute dichloromethane at -70° C. was added 10 g of AlCl3 under a current of nitrogen gas. After stirring and warming to the room temperature over a period of 1 hour, the reaction mixture was added 200 ml of ice-water and the aqueous layer was extracted with dichloromethane. The organic extract was washed with water, dried over anhydrous magnesium sulfate and concentrated under reduced pressure to afford a crude product. Final purification was carried by silica-gel column chromatography to afford 20 g of 7-chloro-2,3-dihydro-2,2,4,5-tetramethylbenzofuran as yellow oil.